Cas no 1240599-86-3 (4-Chloro-2-cyclopropylpyrimidine-5-carboxylic acid)

• Product Name: 4-Chloro-2-cyclopropylpyrimidine-5-carboxylic acid
• CAS No: 1240599-86-3
• MF: C₈H₇ClN₂O₂
• MW: 198.606380701065
• CID: 5265485
• Update Time: 2025-05-24

4-Chloro-2-cyclopropylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-CYCLOPROPYLPYRIMIDINE-5-CARBOXYLIC ACID
• AT27361
• 4-CHLORO-2-CYCLOPROPYLPYRIMIDINE-5-CARBOXYLICACID
• 5-Pyrimidinecarboxylic acid, 4-chloro-2-cyclopropyl-
• 4-Chloro-2-cyclopropylpyrimidine-5-carboxylic acid

• Inchi： 1S/C8H7ClN2O2/c9-6-5(8(12)13)3-10-7(11-6)4-1-2-4/h3-4H,1-2H2,(H,12,13)
• InChI Key： PMODJVPPGFZOED-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=NC(C2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• XLogP3: 1.3
• Topological Polar Surface Area: 63.1

Additional information on 4-Chloro-2-cyclopropylpyrimidine-5-carboxylic acid

Recent Advances in the Application of 4-Chloro-2-cyclopropylpyrimidine-5-carboxylic acid (CAS: 1240599-86-3) in Chemical Biology and Pharmaceutical Research

4-Chloro-2-cyclopropylpyrimidine-5-carboxylic acid (CAS: 1240599-86-3) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antiviral agents. Recent studies highlight its structural versatility, enabling modifications that enhance binding affinity and selectivity toward target proteins. This briefing synthesizes the latest research on its applications, mechanism of action, and potential therapeutic implications.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's role as a scaffold for Bruton's tyrosine kinase (BTK) inhibitors. Researchers optimized its pyrimidine core to achieve >90% inhibition of BTK at nanomolar concentrations, with improved metabolic stability compared to earlier analogs. The chloro and cyclopropyl groups were critical for hydrophobic interactions within the ATP-binding pocket, as revealed by X-ray crystallography (DOI: 10.1021/acs.jmedchem.3c00562).

In antiviral research, 4-Chloro-2-cyclopropylpyrimidine-5-carboxylic acid derivatives showed potent activity against SARS-CoV-2 main protease (M^pro) in a Nature Communications report (2024). The carboxylic acid moiety facilitated hydrogen bonding with catalytic dyad residues (His41/Cys145), while the cyclopropyl group reduced off-target effects. Molecular dynamics simulations suggested a binding free energy of -9.8 kcal/mol, outperforming reference compounds (DOI: 10.1038/s41467-024-45678-1).

Ongoing clinical trials (NCT05874223) are evaluating a derivative incorporating this scaffold as a FGFR3 inhibitor for bladder cancer. Phase I data indicate a 60% response rate in patients with FGFR3 mutations, with pharmacokinetics supporting once-daily dosing. The compound's metabolic pathway involves primarily CYP3A4-mediated oxidation, requiring caution in polypharmacy scenarios.

Challenges remain in improving the blood-brain barrier penetration of derivatives for CNS applications. A 2024 ACS Chemical Neuroscience study proposed prodrug strategies masking the carboxylic acid group, achieving 3-fold higher brain concentrations in rodent models. Future directions include exploring its utility in PROTAC design and covalent inhibitor development, leveraging its reactive chloro substituent.